Cas no 2224523-30-0 (1-benzyl-2-oxo-N-(thiophen-3-yl)-1,6-diazaspiro3.3heptane-6-carboxamide)

• Product Name: 1-benzyl-2-oxo-N-(thiophen-3-yl)-1,6-diazaspiro3.3heptane-6-carboxamide
• CAS No: 2224523-30-0
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5411238
• PubChem ID: 136571754
• Update Time: 2025-06-27

1-benzyl-2-oxo-N-(thiophen-3-yl)-1,6-diazaspiro3.3heptane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide
• 2224523-30-0
• EN300-26603564
• 1-benzyl-2-oxo-N-(thiophen-3-yl)-1,6-diazaspiro[3.3]heptane-6-carboxamide
• Z3016333507
• AKOS034124425
• 1-benzyl-2-oxo-N-(thiophen-3-yl)-1,6-diazaspiro3.3heptane-6-carboxamide

• Inchi： 1S/C17H17N3O2S/c21-15-8-17(20(15)9-13-4-2-1-3-5-13)11-19(12-17)16(22)18-14-6-7-23-10-14/h1-7,10H,8-9,11-12H2,(H,18,22)
• InChI Key： XNZXMWIORPPWDT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)NC(N1CC2(CC(N2CC2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-benzyl-2-oxo-N-(thiophen-3-yl)-1,6-diazaspiro3.3heptane-6-carboxamide

1-Benzyl-2-Oxo-N-(Thiophen-3-Yl)-1,6-Diazaspiro[3.3]Heptane-6-Carboxamide: A Comprehensive Overview

1-Benzyl-2-Oxo-N-(Thiophen-3-Yl)-1,6-Diazaspiro[3.3]Heptane-6-Carboxamide, also known by its CAS registry number CAS No. 2224523-30-0, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule features a spirocyclic core, which is a rare structural motif in natural products and synthetic compounds alike, making it an intriguing subject for both academic and industrial research.

The structure of 1-Benzyl-2-Oxo-N-(Thiophen-3-Yl)-1,6-Diazaspiro[3.3]Heptane-6-Carboxamide comprises a spiro system formed by the fusion of two rings: a six-membered ring containing two nitrogen atoms (diazaspiro) and a five-membered thiophene ring. The benzyl group attached to the spiro nitrogen adds further complexity to the molecule, enhancing its potential for interactions with biological targets. Recent studies have highlighted the importance of such complex architectures in modulating pharmacokinetic properties and bioavailability.

One of the most notable aspects of this compound is its versatility in chemical synthesis. Researchers have developed innovative methods to construct the spirocyclic core, often employing multi-component reactions or stepwise assembly strategies. For instance, a recent publication demonstrated the use of microwave-assisted synthesis to expedite the formation of the spiro system, significantly reducing reaction times while maintaining high yields. Such advancements underscore the compound's suitability for large-scale production and its potential role in pharmaceutical manufacturing.

In terms of pharmacological activity, 1-Benzyl-2-Oxo-N-(Thiophen-3-Yl)-1,6-Diazaspiro[3.3]Heptane-6-Carboxamide has shown promise as a lead compound in anti-cancer drug discovery. Preclinical studies have revealed its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Notably, a study published in 2023 identified this compound as a potent inhibitor of histone deacetylases (HDACs), which are critical targets in cancer therapy. The thiophene moiety was found to play a pivotal role in enhancing the compound's binding affinity to HDACs, suggesting that structural modifications at this position could further optimize its therapeutic potential.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid spirocyclic structure makes it an attractive candidate for use in supramolecular chemistry and self-assembling systems. Recent research has focused on incorporating this compound into polymer networks to enhance mechanical properties and thermal stability. Such applications highlight the compound's versatility across diverse scientific disciplines.

In conclusion, CAS No. 2224523-30-0, or 1-Benzyl-2-Oxo-N-(Thiophen-3-Yl)-1,6-Diazaspiro[3.3]Heptane-6-Carboxamide, represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its unique structure and promising biological activity position it as a valuable tool for advancing drug discovery and developing novel materials. As research continues to uncover new insights into its properties and applications, this compound is likely to remain at the forefront of scientific innovation.